1-(2-Methoxyphenyl)-4-[(4-nitrophenyl)sulfonyl]piperazine

• IUPAC Name: 1-(2-methoxyphenyl)-4-(4-nitrophenyl)sulfonylpiperazine
• InChI: InChI=1S/C17H19N3O5S/c1-25-17-5-3-2-4-16(17)18-10-12-19(13-11-18)26(23,24)15-8-6-14(7-9-15)20(21)22/h2-9H,10-13H2,1H3
• InChI Key: WWPHINFAWXVIOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol

Description

Molecular Structure Analysis

!Molecular Structure

Physical And Chemical Properties Analysis

• Melting Point : Approximately 61°C .
• Boiling Point : Around 162–164°C at 1 mmHg .

Scientific Research Applications

Crystal Structure and Computational Analysis

• Crystal Structure Studies and DFT Calculations : The synthesis and crystal structure of novel piperazine derivatives, including those related to 1-(2-Methoxyphenyl)-4-[(4-nitrophenyl)sulfonyl]piperazine, have been explored. These studies involve single crystal X-ray diffraction and computational density functional theory (DFT) calculations to understand the electrophilic and nucleophilic nature of the molecules. Such analyses provide insights into intermolecular hydrogen bonds contributing to crystal packing and the nature of intermolecular contacts through Hirshfeld surface analysis (Kumara et al., 2017).

Antibacterial Activities

• Antibacterial Activities of Piperazine Derivatives : The design, synthesis, and evaluation of the antibacterial activities of 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives have been reported. These studies showcase the potential of these compounds in combating various bacterial strains, indicating a promising avenue for the development of new antibacterial agents (Wu Qi, 2014).

Dopaminergic Ligands

• Synthesis and Biological Evaluation of Piperazines : The synthesis and biological evaluation of substituted piperidines and (2-methoxyphenyl)piperazines have been undertaken to identify compounds with high affinity for the dopamine D2 receptor. These studies are crucial for understanding the structure-to-activity relationships and developing potential therapeutic agents targeting the dopaminergic system (Penjisevic et al., 2016).

Antioxidant Properties

• In Vitro Antioxidant Properties : Research on the antioxidant profile of 2-alkoxyphenylcarbamic acid-based compounds containing a 4´-(substituted phenyl)piperazin-1´-yl fragment has been conducted. These studies involve in vitro screening for ABTS•+ scavenging potential and ferric reducing antioxidant power, highlighting the structure–antioxidant properties relationships (Malík et al., 2017).

Imaging Agents

• Radiolabeled Antagonists for PET Studies : The development of radiolabeled antagonists like [18F]p-MPPF for studying the serotonergic neurotransmission with positron emission tomography (PET) indicates the utility of piperazine derivatives in medical imaging, particularly in analyzing receptor distribution and function in various neurological conditions (Plenevaux et al., 2000).

Safety and Hazards

• Storage : Store at ambient temperature .

Future Directions

: Chemical Structure Source